Aspidinin
Aspidinin
Brand Name:
Vulcanchem
CAS No.:
19489-48-6
VCID:
VC21017694
InChI:
InChI=1S/C21H26O7/c1-5-7-11-9-15(23)12(20(27)28-11)10-13-17(24)16(14(22)8-6-2)19(26)21(3,4)18(13)25/h9,12,24-25H,5-8,10H2,1-4H3
SMILES:
CCCC1=CC(=O)C(C(=O)O1)CC2=C(C(C(=O)C(=C2O)C(=O)CCC)(C)C)O
Molecular Formula:
C21H26O7
Molecular Weight:
390.4 g/mol
Aspidinin
CAS No.: 19489-48-6
Cat. No.: VC21017694
Molecular Formula: C21H26O7
Molecular Weight: 390.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 19489-48-6 |
|---|---|
| Molecular Formula | C21H26O7 |
| Molecular Weight | 390.4 g/mol |
| IUPAC Name | 3-[(5-butanoyl-2,6-dihydroxy-3,3-dimethyl-4-oxocyclohexa-1,5-dien-1-yl)methyl]-6-propylpyran-2,4-dione |
| Standard InChI | InChI=1S/C21H26O7/c1-5-7-11-9-15(23)12(20(27)28-11)10-13-17(24)16(14(22)8-6-2)19(26)21(3,4)18(13)25/h9,12,24-25H,5-8,10H2,1-4H3 |
| Standard InChI Key | MCZBLHFHWQZZGB-UHFFFAOYSA-N |
| SMILES | CCCC1=CC(=O)C(C(=O)O1)CC2=C(C(C(=O)C(=C2O)C(=O)CCC)(C)C)O |
| Canonical SMILES | CCCC1=CC(=O)C(C(=O)O1)CC2=C(C(C(=O)C(=C2O)C(=O)CCC)(C)C)O |
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